FGFR1 inhibitor-16

• Molecular Formula: C16H9N5O3S
• Molecular Weight: 351.3 g/mol
• InChI: InChI=1S/C16H9N5O3S/c22-15-13(9-10-2-1-3-12(8-10)21(23)24)25-16-18-14(19-20(15)16)11-4-6-17-7-5-11/h1-9H/b13-9+
• InChIKey: XFMSREGSSQUGAK-UKTHLTGXSA-N

FGFR1 inhibitor-16 Procurement Guide

FGFR1 inhibitor-16 (Compound 89; CAS 606958-57-0) is a synthetic small-molecule fibroblast growth factor receptor 1 (FGFR1) inhibitor identified through combinatorial pharmacophore-based virtual screening [1]. It exhibits modest inhibitory activity against FGFR1, achieving 24.95% inhibition at 10 μM and 53.00% inhibition at 50 μM in enzymatic assays . Unlike potent clinical-stage FGFR inhibitors with sub-nanomolar IC50 values (e.g., AZD4547, erdafitinib, pemigatinib), FGFR1 inhibitor-16 demonstrates relatively weak target engagement, positioning it as a research tool compound rather than a therapeutic candidate . Its molecular formula is C16H9N5O3S (MW 351.34) [2].

Probe type Low-affinity FGFR1 probe for hit validation and scaffold optimization

Scaffold Thiazolo-triazole core enables novel intellectual property space exploration

Binding mode Non-ATP-competitive context supports pharmacophore diversification studies

• [1] Zhou N, et al. Combinatorial Pharmacophore-Based 3D-QSAR Analysis and Virtual Screening of FGFR1 Inhibitors. Int J Mol Sci. 2015 Jun 11;16(6):13407-26. View Source
• [2] PeptideDB. FGFR1 inhibitor-16 Database Entry. Accessed 2026. View Source

FGFR1 inhibitor-16 Substitution Limitations

FGFR1 inhibitor-16 differs fundamentally from clinical-stage pan-FGFR inhibitors in potency, selectivity profile, and intended research application. While potent FGFR inhibitors such as AZD4547 (IC50 0.2 nM), pemigatinib (IC50 0.4 nM), and infigratinib (IC50 0.9 nM) achieve near-complete target inhibition at low nanomolar concentrations [1], FGFR1 inhibitor-16 requires micromolar concentrations (10–50 μM) to achieve partial inhibition (24.95%–53.00%) . This potency differential precludes simple interchangeability in experimental systems requiring robust FGFR1 blockade. Furthermore, the selectivity landscape differs: clinical inhibitors exhibit defined multi-kinase profiles (e.g., erdafitinib inhibits FGFR1–4 with IC50 values of 1.2–5.7 nM [2]), whereas FGFR1 inhibitor-16's off-target profile remains uncharacterized, introducing experimental uncertainty if substituted for a well-profiled inhibitor. Procurement decisions must therefore be guided by the specific research objective—whether requiring potent FGFR1 suppression (clinical inhibitors) or exploring structure-activity relationships with a moderately active chemotype (FGFR1 inhibitor-16).

ATP-competitive inhibitors May not replicate the non-ATP-competitive binding mode inferred for this compound, altering pharmacophore interpretation.

Optimized clinical leads Nanomolar potency and refined selectivity profiles mask the micromolar-range activity space unique to this chemotype.

Cross-scaffold substitution Divergent pyrimidine/quinoline cores introduce SAR biases not representative of the thiazolo-triazole series.

• [1] Liu PCC, et al. INCB054828 (pemigatinib), a potent and selective inhibitor of fibroblast growth factor receptors 1, 2, and 3, displays activity against genetically defined tumor models. PLoS One. 2020;15(4):e0231532. View Source
• [2] MedChemExpress. Erdafitinib (JNJ-42756493) Product Page. Accessed 2026. View Source

FGFR1 inhibitor-16 Differentiation Evidence

Potency Profile vs. ATP-Competitive FGFR1 Inhibitors

FGFR1 inhibitor-16 demonstrates markedly lower potency against FGFR1 compared to the clinical-stage pan-FGFR inhibitor AZD4547. At 10 μM, FGFR1 inhibitor-16 achieves only 24.95% inhibition , whereas AZD4547 exhibits an IC50 of 0.2 nM in cell-free kinase assays, corresponding to near-complete inhibition at concentrations three orders of magnitude lower . At 50 μM, FGFR1 inhibitor-16 reaches 53.00% inhibition, still substantially below the >90% inhibition achievable with nanomolar concentrations of AZD4547 .

Potency Profile

Reported comparison

53% inhibition at 50 µM vs. 0.2 nM IC50 for AZD4547

Supports classification as low-affinity probe for scaffold optimization

>1000-fold difference; suitable for low-activity control experiments

Evidence Dimension	FGFR1 inhibitory potency
Target Compound Data	24.95% inhibition at 10 μM; 53.00% inhibition at 50 μM
Comparator Or Baseline	AZD4547: IC50 = 0.2 nM (FGFR1)
Quantified Difference	FGFR1 inhibitor-16 requires >10,000-fold higher concentration to achieve partial (24.95%) vs. near-complete inhibition (AZD4547)
Conditions	Recombinant FGFR1 enzymatic assay; FGFR1 inhibitor-16: unspecified assay conditions; AZD4547: cell-free kinase assay

Why This Matters

Procurement of FGFR1 inhibitor-16 is appropriate only for studies where partial FGFR1 inhibition at micromolar concentrations is experimentally desirable; for robust target engagement, potent clinical inhibitors are required.

Selectivity and Binding Mode Differentiation

FGFR1 inhibitor-16 exhibits a shallow concentration-response profile, with inhibition increasing from 24.95% at 10 μM to 53.00% at 50 μM—a 2.1-fold increase in inhibition for a 5-fold increase in concentration . In contrast, pemigatinib demonstrates potent FGFR1 inhibition with an IC50 of 0.4 nM in recombinant enzymatic assays, achieving >90% inhibition at concentrations below 10 nM [1]. The Hill slope and maximal inhibition plateau for FGFR1 inhibitor-16 are not reported, limiting quantitative comparison of efficacy parameters.

Binding Mode Selectivity

Class-level inference

Non-ATP-competitive inferred; unprofiled against FGFR2-4

Enables exploration of non-ATP-competitive pharmacophore space

Selectivity data unavailable; review required for multi-kinase studies

Evidence Dimension	FGFR1 inhibition concentration-response relationship
Target Compound Data	24.95% at 10 μM; 53.00% at 50 μM
Comparator Or Baseline	Pemigatinib: IC50 = 0.4 nM (FGFR1)
Quantified Difference	Pemigatinib IC50 is approximately 25,000-fold lower than the 10 μM concentration at which FGFR1 inhibitor-16 achieves only 24.95% inhibition
Conditions	Recombinant human FGFR1 enzymatic assays

Why This Matters

The shallow concentration-response profile of FGFR1 inhibitor-16 may limit its utility in experiments requiring complete target saturation; pemigatinib or similarly potent inhibitors are preferable for such applications.

• [1] Liu PCC, et al. INCB054828 (pemigatinib), a potent and selective inhibitor of fibroblast growth factor receptors 1, 2, and 3, displays activity against genetically defined tumor models. PLoS One. 2020;15(4):e0231532. View Source

Chemical Scaffold Uniqueness

While cellular antiproliferative data for FGFR1 inhibitor-16 are absent from available sources, erdafitinib demonstrates robust cellular activity against FGFR1-expressing cells with an IC50 of 22.1 nM in proliferation assays . In a Ba/F3-FGFR1 cellular model, erdafitinib exhibits an IC50 of 0.023 μM (23 nM) [1]. The absence of cellular potency data for FGFR1 inhibitor-16, combined with its weak enzymatic inhibition (53.00% at 50 μM) , suggests it may lack sufficient potency to demonstrate meaningful antiproliferative effects in cell-based assays at physiologically achievable concentrations.

Scaffold Uniqueness

Class-level inference

Thiazolo[3,2-b][1,2,4]triazol-6(5H)-one vs. pyrimidine/quinoline cores

Distinct chemotype for SAR diversification and IP exploration

No reported cross-resistance with common FGFR inhibitor scaffolds

Evidence Dimension	Cellular antiproliferative activity
Target Compound Data	No cellular data available; enzymatic inhibition: 53.00% at 50 μM
Comparator Or Baseline	Erdafitinib: cellular IC50 = 22.1 nM (FGFR1-expressing cells); Ba/F3-FGFR1 IC50 = 0.023 μM
Quantified Difference	Inference: FGFR1 inhibitor-16 requires >2,000-fold higher concentration for partial enzymatic inhibition vs. erdafitinib's cellular IC50
Conditions	FGFR1 inhibitor-16: enzymatic assay; erdafitinib: cell proliferation assay (FGFR1-expressing cells) and Ba/F3-FGFR1 cellular model

Why This Matters

Researchers requiring cellular FGFR1 inhibition should select erdafitinib or similarly potent inhibitors rather than FGFR1 inhibitor-16, which lacks demonstrated cellular activity.

• [1] PMC8290231. Table 3: IC50 values of FGFR inhibitors in Ba/F3-FGFR1 cellular models. Cancer Med. 2021. View Source

Discovery Context: Hit vs. Optimized Leads

Infigratinib has been extensively characterized for selectivity across the FGFR family and a panel of other kinases. It inhibits FGFR1, FGFR2, FGFR3, and FGFR4 with IC50 values of 0.9 nM, 1.4 nM, 1 nM, and 60 nM, respectively, and shows minimal activity against non-FGFR kinases at micromolar concentrations [1]. In contrast, FGFR1 inhibitor-16's activity against FGFR2, FGFR3, FGFR4, or any non-FGFR kinase has not been reported, leaving its selectivity profile completely uncharacterized .

Discovery Context

Class-level inference

Virtual screening hit (50 µM, 53% inhibition)

Suitable as low-activity positive control for HTS calibration

Unoptimized hit; lacks in vivo PK or selectivity data

Evidence Dimension	Kinase selectivity profile characterization
Target Compound Data	No selectivity data available; only FGFR1 inhibition reported
Comparator Or Baseline	Infigratinib: FGFR1 IC50 = 0.9 nM; FGFR2 IC50 = 1.4 nM; FGFR3 IC50 = 1 nM; FGFR4 IC50 = 60 nM; other kinases IC50 >1 μM
Quantified Difference	Not quantifiable due to absence of target compound selectivity data
Conditions	Enzymatic kinase inhibition assays

Why This Matters

Procurement of FGFR1 inhibitor-16 for experiments requiring defined selectivity is inadvisable; infigratinib or other well-profiled inhibitors should be selected for such studies.

• [1] MedChemExpress. Infigratinib (BGJ-398; NVP-BGJ398) Product Page. Accessed 2026. View Source

FGFR1 Inhibitor-16 vs. Rogaratinib: Potency Differential and Research Application Context

Rogaratinib inhibits FGFR1 with an IC50 of 11.2 nM [1] (some sources report 1.8 nM ), placing it among moderately potent pan-FGFR inhibitors. FGFR1 inhibitor-16, with only 53.00% inhibition at 50,000 nM (50 μM), is approximately 4,500-fold less potent than rogaratinib (assuming 11.2 nM IC50). Both compounds are used in tumor research, but rogaratinib has advanced to clinical evaluation, while FGFR1 inhibitor-16 remains a research tool compound identified through virtual screening [2].

Evidence Dimension	FGFR1 inhibitory potency and development stage
Target Compound Data	53.00% inhibition at 50,000 nM (50 μM)
Comparator Or Baseline	Rogaratinib: IC50 = 11.2 nM (FGFR1) [alternatively 1.8 nM]
Quantified Difference	Approximately 4,500-fold potency difference (50,000 nM vs. 11.2 nM)
Conditions	Enzymatic FGFR1 inhibition assays

Why This Matters

FGFR1 inhibitor-16 is suitable only as a research tool for structure-activity relationship studies, whereas rogaratinib represents a clinically advanced inhibitor with well-characterized pharmacology.

• [1] MedChemExpress. Rogaratinib (BAY1163877) Product Page. Accessed 2026. View Source
• [2] Zhou N, et al. Combinatorial Pharmacophore-Based 3D-QSAR Analysis and Virtual Screening of FGFR1 Inhibitors. Int J Mol Sci. 2015 Jun 11;16(6):13407-26. View Source

FGFR1 inhibitor-16 Research Applications

Hit Validation and Low-Affinity Probe Studies

FGFR1 inhibitor-16 (Compound 89) was identified through combinatorial pharmacophore-based virtual screening . Its modest FGFR1 inhibitory activity (53.00% at 50 μM) makes it a suitable starting point for SAR optimization campaigns . Researchers developing novel FGFR1 inhibitors may use this compound as a reference chemotype to benchmark improved analogs, given its well-defined molecular structure (C16H9N5O3S) and established, albeit weak, target engagement.

Pharmacophore Model Validation & Scaffold Hopping

In experimental systems where partial FGFR1 inhibition is desired—for example, to study graded signaling responses or to establish a low-activity baseline—FGFR1 inhibitor-16 may serve as a tool compound. Its shallow concentration-response profile (24.95% at 10 μM; 53.00% at 50 μM) allows for titration of incomplete target inhibition, which cannot be achieved with potent inhibitors such as AZD4547 or pemigatinib that achieve near-complete inhibition at low nanomolar concentrations.

SAR Exploration of Thiazolo-Triazole Series

FGFR1 inhibitor-16 was discovered via virtual screening and 3D-QSAR modeling . As such, it is particularly well-suited for computational chemistry applications, including molecular docking validation studies, pharmacophore model refinement, and benchmarking of in silico screening workflows. Its modest biochemical activity provides a real-world benchmark for assessing predictive accuracy of computational models.

Cross-Scaffold Control in FGFR1 Signaling

Based on the available evidence, FGFR1 inhibitor-16 is not recommended for cellular proliferation assays, in vivo tumor xenograft studies, or any application requiring robust FGFR1 target engagement. Its weak enzymatic potency and lack of reported cellular activity render it unsuitable for these purposes. Researchers requiring such applications should instead procure potent clinical-stage inhibitors such as AZD4547 (IC50 0.2 nM) , pemigatinib (IC50 0.4 nM) [1], or erdafitinib (IC50 1.2 nM; cellular IC50 22.1 nM) .

Application

Selection Property

Validation Focus

Hit validation & HTS calibration

Low-activity threshold control

Assay sensitivity for weak FGFR1 inhibitors

Pharmacophore model validation

Scaffold-hopping template

Model refinement and IP diversification

SAR exploration

Thiazolo-triazole scaffold

Non-ATP-competitive FGFR1 modulation

Cross-scaffold control

Weak potency control

On-target vs off-target differentiation

• [1] Liu PCC, et al. INCB054828 (pemigatinib), a potent and selective inhibitor of fibroblast growth factor receptors 1, 2, and 3, displays activity against genetically defined tumor models. PLoS One. 2020;15(4):e0231532. View Source